Propionic anhydride

Specification

• Description: Propionic Anhydride, used in the synthesis of novel pyranochalcone derivatives which have significant antiproliferative activities in vitro and in vivo. In addition, Propionic Anhydride is used in the synthesis of human acrosin inhibiting molecules.; Propionic anhydride is a colorless liquid with a pungent odor. Flash point 165°F. Density 8.4 lb /gal. Corrosive to metals and tissue.
• CAS No.: 123-62-6
• Molecular Formula: C6H10O3; (CH3CH2CO)2O; C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: propanoyl propanoate
• Standard InChI: InChI=1S/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H3
• Standard InChI Key: WYVAMUWZEOHJOQ-UHFFFAOYSA-N
• SMILES: CCC(=O)OC(=O)CC
• Canonical SMILES: CCC(=O)OC(=O)CC
• Boiling Point: 336 °F at 760 mm Hg (USCG, 1999); 170.0 °C; 170 °C; 167 °C
• Colorform: Colorless liquid
• Flash Point: 145 °F (USCG, 1999); 165 °F (74 °C) (Open Cup); 145 °F (63 °C) (Closed Cup); 63 °C c.c.
• Melting Point: -45 °F (USCG, 1999); -45.0 °C; -45 °C